Cas no 1484752-14-8 (3-(2-amino-4-bromophenyl)-6,6-dimethyl-3-azabicyclo3.1.0hexane-2,4-dione)

• Product Name: 3-(2-amino-4-bromophenyl)-6,6-dimethyl-3-azabicyclo3.1.0hexane-2,4-dione
• CAS No: 1484752-14-8
• MF: C₁₃H₁₃BrN₂O₂
• MW: 309.158522367477
• CID: 5977335
• PubChem ID: 64851245
• Update Time: 2025-05-20

3-(2-amino-4-bromophenyl)-6,6-dimethyl-3-azabicyclo3.1.0hexane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-Azabicyclo[3.1.0]hexane-2,4-dione, 3-(2-amino-4-bromophenyl)-6,6-dimethyl-
• 3-(2-amino-4-bromophenyl)-6,6-dimethyl-3-azabicyclo3.1.0hexane-2,4-dione
• AKOS014180422
• 1484752-14-8
• 3-(2-amino-4-bromophenyl)-6,6-dimethyl-3-azabicyclo[3.1.0]hexane-2,4-dione
• 3-(2-AMINO-4-BROMOPHENYL)-6,6-DIMETHYL-3-AZABICYCLO[3.1.0]HEXANE-2,4-DION+
• EN300-1718924

• Inchi： 1S/C13H13BrN2O2/c1-13(2)9-10(13)12(18)16(11(9)17)8-4-3-6(14)5-7(8)15/h3-5,9-10H,15H2,1-2H3
• InChI Key： KNRKIBIZROGXIM-UHFFFAOYSA-N
• SMILES： C12C(C1(C)C)C(=O)N(C1=CC=C(Br)C=C1N)C2=O

Computed Properties

• Exact Mass: 308.01604g/mol
• Monoisotopic Mass: 308.01604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 63.4Ų

Experimental Properties

• Density: 1.605±0.06 g/cm3(Predicted)
• Boiling Point: 513.9±40.0 °C(Predicted)
• pka: 3.33±0.11(Predicted)

Additional information on 3-(2-amino-4-bromophenyl)-6,6-dimethyl-3-azabicyclo3.1.0hexane-2,4-dione

3-(2-Amino-4-bromophenyl)-6,6-dimethyl-3-azabicyclo[3.1.0]hexane-2,4-dione (CAS No. 1484752-14-8): A Comprehensive Overview

The compound 3-(2-amino-4-bromophenyl)-6,6-dimethyl-3-azabicyclo[3.1.0]hexane-2,4-dione (CAS No. 1484752-14-8) is a structurally unique and pharmacologically relevant molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This bicyclic derivative, characterized by its azabicyclo[3.1.0]hexane core and bromophenyl substitution, represents a promising scaffold for the development of novel therapeutic agents. Its molecular architecture combines rigidity with functional group diversity, making it an attractive candidate for targeting a wide range of biological pathways.

Recent advancements in small molecule drug discovery have highlighted the importance of heterocyclic compounds like 3-(2-amino-4-bromophenyl)-6,6-dimethyl-3-azabicyclo[3.1.0]hexane-2,4-dione. Researchers are particularly interested in its potential applications in central nervous system (CNS) disorders, given the prevalence of similar scaffolds in neuroactive drugs. The presence of the amino and bromo groups offers versatile sites for further chemical modifications, enabling the optimization of pharmacokinetic properties and target selectivity.

From a synthetic chemistry perspective, the preparation of CAS 1484752-14-8 involves multi-step organic transformations, often employing palladium-catalyzed cross-coupling reactions to introduce the 4-bromophenyl moiety. The 6,6-dimethyl substitution on the bicyclic framework enhances the compound's metabolic stability, a critical factor in drug development. Computational studies, including molecular docking and QSAR modeling, suggest that this compound may exhibit affinity for various enzyme targets, particularly those involved in neurotransmitter regulation.

The growing interest in precision medicine and personalized therapeutics has further elevated the relevance of structurally complex molecules like 3-(2-amino-4-bromophenyl)-6,6-dimethyl-3-azabicyclo[3.1.0]hexane-2,4-dione. Pharmaceutical companies are actively investigating its derivatives as potential candidates for treating conditions such as neurodegenerative diseases and mood disorders, areas where current treatment options remain limited. The compound's logP and polar surface area values indicate favorable blood-brain barrier penetration, a desirable characteristic for CNS-targeted drugs.

In the context of green chemistry initiatives, researchers are exploring more sustainable synthetic routes to produce CAS 1484752-14-8 and its analogs. This includes the use of biocatalysts and flow chemistry techniques to reduce waste generation and improve atom economy. The compound's structural features also make it a valuable building block in fragment-based drug design, where its rigid core can serve as a starting point for the development of larger, more complex molecules with enhanced biological activity.

Analytical characterization of 3-(2-amino-4-bromophenyl)-6,6-dimethyl-3-azabicyclo[3.1.0]hexane-2,4-dione typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and elucidate its three-dimensional conformation, which is crucial for understanding its interaction with biological targets. The 2,4-dione moiety in particular has been shown to participate in key hydrogen bonding interactions with protein active sites.

As the pharmaceutical industry continues to face challenges with drug resistance and target selectivity, compounds like CAS 1484752-14-8 offer new opportunities for addressing these issues. Its unique combination of a constrained bicyclic system with aromatic substitution patterns provides a template for developing drugs with improved specificity and reduced off-target effects. Ongoing research is focused on exploring the full therapeutic potential of this compound class while optimizing its ADME properties for clinical applications.

The future directions for 3-(2-amino-4-bromophenyl)-6,6-dimethyl-3-azabicyclo[3.1.0]hexane-2,4-dione research include structure-activity relationship studies to identify the most pharmacologically active derivatives, as well as investigations into its mechanism of action at the molecular level. With the increasing integration of artificial intelligence in drug discovery, computational predictions about this compound's biological targets are expected to accelerate its development pipeline, potentially leading to breakthrough therapies in the coming years.